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Compound of Interest

Compound Name: 2-Methylbutanal-13C2

Cat. No.: B12366601

An In-depth Technical Guide to the Chemical Properties of 2-Methylbutanal-13C2

Introduction

2-Methylbutanal-13C2 is the isotopically labeled form of 2-methylbutanal, an important
aldehyde in various fields, including flavor chemistry, metabolic studies, and as a biomarker.
The incorporation of two carbon-13 (33C) isotopes into the molecule makes it an ideal internal
standard for quantitative analysis by mass spectrometry. Stable heavy isotopes are frequently
used as tracers in drug development to elucidate pharmacokinetic and metabolic profiles.[1][2]
This guide provides a comprehensive overview of the chemical properties, synthesis, and
applications of 2-Methylbutanal-13C2 for researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

The primary difference between 2-Methylbutanal-13C2 and its unlabeled counterpart is its
molecular weight, due to the presence of two heavy carbon isotopes. Other physical properties,
such as boiling point, density, and solubility, are expected to be nearly identical to the unlabeled
compound.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of 2-Methylbutanal-
13C2 and the unlabeled 2-Methylbutanal for comparison.
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Table 1: Properties of 2-Methylbutanal-13C2

Property Value Source
Molecular Formula C313C2H100 [2]
Molecular Weight 88.12 g/mol [2]
Canonical SMILES [L3CH3][13CH2]C(C)C=0 [2]
Table 2: Properties of Unlabeled 2-Methylbutanal

Property Value Source
CAS Number 96-17-3 [3]
Molecular Formula CsH100 [3114]
Molecular Weight 86.13 g/mol [3114]
Boiling Point 90-93 °C at 760 mmHg [31141[5]
Density ~0.80 g/mL (at 20-25 °C) [4115][6]
Flash Point 4 °C (39.2 °F) [51[7]

Water Solubility

Slightly soluble

[3](8]

Appearance

Colorless to light yellow liquid

[3](8]

Odor

Pungent, with cocoa and

coffee notes when diluted

[3](8]

Refractive Index

~1.39 at 20 °C

[4]1[5]

Experimental Protocols

The synthesis of 2-Methylbutanal-13C2 would follow the established routes for the unlabeled

compound, starting from 13C-labeled precursors. The primary methods are the oxidation of the

corresponding alcohol and the hydroformylation of an alkene.
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Synthesis by Oxidation of 2-Methyl-1-butanol

This is a common and efficient method for producing 2-methylbutanal.[9][10] To synthesize the
13C2 labeled variant, one would start with 2-Methyl-1-butanol labeled at the appropriate carbon
positions.

Methodology:

o Charge the Reactor: A three-necked flask equipped with a mechanical stirrer, dropping
funnel, and thermometer is charged with (S)-(-)-2-methyl-1-butanol (33Cz labeled), a catalyst
such as 2,2,6,6-tetramethylpiperidin-1-oxyl (TEMPO), dichloromethane (DCM) as the
solvent, and an aqueous solution of potassium bromide.[9]

e Cooling: The mixture is vigorously stirred and cooled to approximately 0-10 °C using an ice
bath.[9]

¢ Oxidant Addition: An agueous solution of sodium hypochlorite (NaOCI), with pH adjusted to
around 9.5, is added dropwise while maintaining the reaction temperature below 15 °C.[9]

o Reaction Monitoring: The reaction progress is monitored by gas chromatography (GC) or
thin-layer chromatography (TLC).

e Workup: Once the reaction is complete, the organic phase is separated. The aqueous phase
is extracted with DCM. The combined organic layers are then washed sequentially with
agueous hydrochloric acid containing potassium iodide, aqueous sodium thiosulfate, and
water.[9]

 Purification: The final product is dried over anhydrous magnesium sulfate and purified by
distillation to yield 2-methylbutanal as a colorless oil.[9] Purity can be confirmed by GC
analysis.

Synthesis by Hydroformylation of 2-Butene

This industrial method involves the reaction of an alkene with carbon monoxide and hydrogen,
also known as the "oxo process."[11]

Methodology:
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o Catalyst System: The reaction utilizes a transition metal catalyst, such as a rhodium or cobalt
complex (e.g., hydridocarbonyltris(triphenylphosphine) rhodium), in the presence of excess
triphenylphosphine ligand.[11]

e Reaction Conditions: 13C-labeled 2-butene and 3C-labeled carbon monoxide are reacted
with hydrogen gas under pressure in a suitable solvent. The presence of excess ligand helps
to improve the selectivity for the branched aldehyde (2-methylbutanal) over the linear one (n-
pentanal).[11]

 Purification: The resulting product mixture is separated and purified, typically by distillation,
to isolate the 2-methylbutanal-13C2.[12]

Logical and Pathway Diagrams

The following diagrams, rendered using Graphviz, illustrate key workflows and pathways
involving 2-Methylbutanal-13C2.
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General Synthesis and Purification Workflow for 2-Methylbutanal
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Workflow for Synthesis and Purification
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Simplified Maillard Reaction Pathway
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Maillard Reaction Leading to 2-Methylbutanal
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Workflow for Use as an Internal Standard
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:
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Use of Labeled Compound as Internal Standard

Biological and Research Applications

2-Methylbutanal is a naturally occurring compound found as a metabolite in yeast
(Saccharomyces cerevisiae) and various plants.[4][8] Its presence is significant in the food and
beverage industry, where it contributes to the flavor profile of products like beer and bread
through the Maillard reaction and fermentation.[3][13]

o Tracer in Metabolic Studies: As an isotopically labeled compound, 2-Methylbutanal-13C2 is
a valuable tool for tracing the metabolic fate of 2-methylbutanal and related compounds in
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biological systems.

o Quantitative Analysis: Its primary use is as an internal standard for mass spectrometry-based
guantification of unlabeled 2-methylbutanal in complex matrices. This is crucial for accurate
measurements in flavor analysis, environmental monitoring, and clinical diagnostics.

o Biomarker Detection: Unlabeled 2-methylbutanal has been identified as a volatile biomarker
for the detection of the uropathogen Proteus, highlighting its potential in non-invasive
disease diagnosis.[14]

Safety and Handling

The safety profile of 2-Methylbutanal-13C2 is considered identical to its unlabeled form. Itis a
highly flammable liquid and vapor and requires careful handling in a well-ventilated area, away
from ignition sources.[15][16]

Table 3: Hazard Information for 2-Methylbutanal
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Precautionary

Hazard Statement Classification . Source
Actions
P210: Keep away
from heat, sparks,
H225: Highly o open flames. P233:
o Flammable Liquid, _ _
flammable liquid and Keep container tightly [15]
Category 2
vapour closed. P241: Use
explosion-proof
equipment.
P280: Wear protective
H315/H317: Causes o " gloves. P302+P352:
o ) Skin Irritant/Sensitizer,
skin irritation/allergic IF ON SKIN: Wash [15]
) Category 1/2 )
reaction with plenty of soap
and water.
P280: Wear eye
protection.
H319: Causes serious  Eye Irritant, Category P305+P351+P338: IF 7]
eye irritation 2A IN EYES: Rinse
cautiously with water
for several minutes.
P261: Avoid breathing
H335: May cause vapours. P271: Use
] o STOT SE, Category 3 ] [15]
respiratory irritation only outdoors or in a
well-ventilated area.
H411: Toxic to aquatic ] )
) ) } Aquatic Hazard, P273: Avoid release to
life with long lasting [16]

effects

Chronic Category 2

the environment.

Handling Procedures:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

chemical-resistant gloves, and a lab coat.[7]
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o Storage: Store in a cool, dry, well-ventilated area designated for flammable liquids. Keep the
container tightly closed and store under an inert atmosphere as it can be air-sensitive.[8][16]

e Spills: In case of a spill, remove all ignition sources. Absorb with an inert material (e.g., sand,
vermiculite) and dispose of it as hazardous waste.[15]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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13C27?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366601#what-are-the-chemical-properties-of-2-
methylbutanal-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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